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Compound of Interest

Compound Name: Pigment red 57

Cat. No.: B610103

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pigment Red 57 calcium salt (C.1.
Pigment Red 57:1), focusing on its chemical properties, synthesis, and toxicological
evaluation. The information is presented to be a valuable resource for professionals in scientific
research and development.

Core Molecular and Chemical Properties

Pigment Red 57:1, also known as Lithol Rubine BK, is a calcium salt of a monoazo pigment. It
is widely used as a colorant in various commercial products, including cosmetics, inks, and
plastics.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b610103?utm_src=pdf-interest
https://www.benchchem.com/product/b610103?utm_src=pdf-body
https://www.benchchem.com/product/b610103?utm_src=pdf-body
https://www.benchchem.com/product/b610103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References

calcium 3-hydroxy-4-[(4-

) methyl-2-
Chemical Name [1]
sulfonatophenyl)azo]-2-
naphthoate
C.l. Name Pigment Red 57:1 [2]
CAS Number 5281-04-9 [3]
Molecular Formula Ci1sH12CaN206S [3114]
Molecular Weight 424.46 g/mol [3][4]

Experimental Protocols

This section details the methodologies for the synthesis and toxicological assessment of
Pigment Red 57:1.

The synthesis of Pigment Red 57:1 involves a multi-step process that includes diazotization,

azo coupling, and laking (salt conversion).
Methodology:

o Diazotization: 2-Amino-5-methylbenzenesulfonic acid (4B acid) is treated with sodium nitrite
under acidic conditions (e.g., with hydrochloric acid) at a low temperature (0-3°C) to form a

diazonium salt.[5][6]

e Azo Coupling: The resulting diazonium salt is then coupled with 3-Hydroxy-2-naphthoic acid.
This reaction is typically carried out under alkaline conditions.[5][7]

e Laking (Calcium Salt Conversion): The resulting soluble azo dye is converted into an
insoluble pigment by the addition of a calcium salt, such as calcium chloride or calcium
hydroxide, in an aqueous solution.[5][7][8] The pH is maintained between 8 and 10 during

this process.[7]

o Post-Treatment: The pigment is then heated, filtered, washed with distilled water, and dried
to obtain the final product.[5]
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Below is a diagram illustrating the general workflow for the synthesis of Pigment Red 57:1.
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Synthesis workflow for Pigment Red 57:1.

Pigment Red 57:1 has undergone extensive toxicological evaluation. The following
summarizes the methodologies used in these studies.

Acute Oral Toxicity:
e Species: Rat and Dog.
e Procedure: Administration of single high doses of the pigment.

e Results: The pigment exhibits low acute toxicity, with LD50 values greater than 5,000 mg/kg
body weight in rats.[9]

Skin and Eye Irritation:
o« HET-CAM Assay (Hen's Egg Test on the Chorioallantoic Membrane):

o Procedure: A 1% aqueous dilution of Pigment Red 57 was applied to the chorioallantoic
membrane of fertilized chicken eggs.[9][10]

o Endpoint: Observation for irritation parameters such as hemorrhage, lysis of blood
vessels, and protein coagulation.[9][10]

e Rabbit Eye Test:

o Procedure: A 10% aqueous solution was repeatedly applied to the conjunctival sac of
rabbits for 4 weeks.[9]

o Endpoint: Eyes were scored for irritation using the Draize system.[9]
Mutagenicity and Genotoxicity:
e Ames Test:

o Procedure: The calcium salt was tested in various Salmonella typhimurium strains
(TA1535, TA1537, TA98, TA100, TA102) and Escherichia coli strain WP2 uvrA, with and
without metabolic activation (S9).[1]
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o Results: The results were negative, indicating no mutagenic activity.[1]

e Mouse Lymphoma Assay:

o Procedure: L5178Y mouse lymphoma cells were treated with the calcium salt of Pigment
Red 57:1.[1]

o Results: The pigment did not induce mutations in this assay.[1]
« In vivo Micronucleus Test:

o Procedure: Mice were administered single oral doses of up to 2 g/kg body weight, and
peripheral red blood cells were examined for micronuclei.[1]

o Results: The test was negative for chromosome damage.[1]

The collective data from these studies indicate that Pigment Red 57:1 is not genotoxic or
carcinogenic.[3]

Signaling Pathways

Based on a comprehensive review of the scientific literature, there is no evidence to suggest
that Pigment Red 57 calcium salt is involved in specific biological signaling pathways. Its
primary application is as a colorant, and research has predominantly focused on its chemical
properties, synthesis, and safety for use in consumer products. The toxicological studies
performed are general safety assessments and do not investigate mechanisms of action at the
level of cellular signaling. Therefore, a diagram of a signaling pathway involving this compound
cannot be provided.

Analytical Methods

Ultra-High-Performance Liquid Chromatography (UHPLC):

o Application: Used for the identification and quantification of impurities and analogues in
Pigment Red 57:1, such as its decarboxylated analogue.[2]

o Sample Preparation: A method involving a basic solution of the chelating agent EDTA and
the organic solvent N,N'-dimethylformamide has been developed to facilitate the dissolution
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of the pigment for analysis.[2]
X-ray Diffraction (XRD):
o Application: To examine the degree of crystallization of the pigment samples.[8]
Scanning Electron Microscopy (SEM):

o Application: To investigate the morphological properties of the pigment particles.[3]

Summary and Conclusion

Pigment Red 57 calcium salt is a well-characterized industrial pigment with established
synthesis and analytical protocols. Extensive toxicological testing has demonstrated its safety
for its intended uses, with no evidence of significant acute toxicity, irritation, or genotoxicity. The
current body of scientific research does not indicate any interaction of this compound with
biological signaling pathways, a consideration for professionals in drug development. The
provided data serves as a technical foundation for understanding the chemical and safety
profile of this colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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red-57-calcium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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